Cas no 315709-34-3 (N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 315709-34-3
• MF: C₂₅H₂₇N₃OS₂
• MW: 449.631383180618
• CID: 6030322
• PubChem ID: 4094750
• Update Time: 2025-10-30

N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
• N-((1s,3s)-adamantan-1-yl)-2-((2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)thio)acetamide
• Acetamide, 2-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)thio]-N-tricyclo[3.3.1.13,7]dec-1-yl-
• SR-01000477420-1
• N-(1-adamantyl)-2-[(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanyl]acetamide
• AKOS001054065
• F1174-0829
• AF-399/40684326
• SR-01000477420
• N-(ADAMANTAN-1-YL)-2-({2-METHYL-6-PHENYLTHIENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDE
• 315709-34-3
• Z20235497
• N-(1-adamantyl)-2-(2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide

• Inchi： 1S/C25H27N3OS2/c1-15-26-23(20-10-21(31-24(20)27-15)19-5-3-2-4-6-19)30-14-22(29)28-25-11-16-7-17(12-25)9-18(8-16)13-25/h2-6,10,16-18H,7-9,11-14H2,1H3,(H,28,29)
• InChI Key： TZPVRKXDBJZLAY-UHFFFAOYSA-N
• SMILES： C(NC12CC3CC(CC(C3)C1)C2)(=O)CSC1N=C(C)N=C2SC(C3=CC=CC=C3)=CC2=1

Computed Properties

• Exact Mass: 449.15955484g/mol
• Monoisotopic Mass: 449.15955484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 13.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide

Comprehensive Overview of N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 315709-34-3)

In the realm of pharmaceutical and chemical research, N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide (CAS No. 315709-34-3) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines an adamantane moiety with a thienopyrimidine core, making it a subject of extensive study in drug discovery and material science. Researchers are particularly intrigued by its potential applications in modulating biological pathways, given its structural resemblance to known pharmacophores.

The compound's adamantane group is notable for its rigid, cage-like structure, which often enhances binding affinity and metabolic stability in drug candidates. Meanwhile, the thienopyrimidine scaffold is a privileged structure in medicinal chemistry, frequently associated with kinase inhibition and other therapeutic activities. The presence of a phenylthieno substituent further diversifies its interaction capabilities, potentially enabling selective targeting of enzymes or receptors. Such properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

Recent advancements in computational chemistry and AI-driven drug design have spurred renewed interest in derivatives like N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide. Virtual screening and molecular docking studies suggest its potential as a scaffold for developing inhibitors against proteins implicated in inflammatory or proliferative diseases. This resonates with growing public interest in personalized therapeutics and next-generation small molecules, as evidenced by frequent searches for terms like "novel kinase inhibitors" or "adamantane-based drugs."

From a synthetic perspective, the compound's sulfanylacetamide linker offers versatility for further derivatization, a feature highly valued in combinatorial chemistry. Its CAS No. 315709-34-3 serves as a critical identifier in chemical databases, facilitating patent searches and literature reviews. Laboratories focusing on heterocyclic chemistry or structure-activity relationship (SAR) studies frequently investigate such compounds to explore new bioactive chemical space, addressing the demand for innovative treatments in areas like autoimmune disorders or metabolic diseases.

Environmental and green chemistry considerations also apply to this compound. Researchers are increasingly examining the ecological footprint of synthetic routes to thienopyrimidine derivatives, responding to public concerns about sustainable pharmaceutical production. The compound's stability profile and potential for biodegradable functionalization make it a candidate for eco-friendly drug development approaches, a topic gaining traction in both academic and industrial settings.

In material science, the adamantane-thienopyrimidine hybrid structure presents intriguing possibilities for organic electronics or liquid crystal applications. Its conjugated system and rigid geometry could contribute to charge transport properties, aligning with the search for advanced organic semiconductors. This multidisciplinary relevance underscores why CAS No. 315709-34-3 appears in diverse scientific contexts, from medicinal chemistry journals to materials science conferences.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography, reflecting the sophisticated tools required to study such complex molecules. These methods are frequently searched by students and professionals alike, indicating widespread interest in structural elucidation protocols for polycyclic systems.

As the scientific community continues to explore N-(adamantan-1-yl)-2-({2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide, its story exemplifies how traditional medicinal chemistry principles intersect with modern technological advancements. Whether as a potential therapeutic agent, a synthetic intermediate, or a material precursor, this compound embodies the innovative spirit driving contemporary chemical research forward.